Cas no 1044768-68-4 (3-(3-chloro-4-fluorophenyl)piperidine)

• Product Name: 3-(3-chloro-4-fluorophenyl)piperidine
• CAS No: 1044768-68-4
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 6093427
• PubChem ID: 24904235
• Update Time: 2024-01-16

3-(3-chloro-4-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)piperidine
• Piperidine, 3-(3-chloro-4-fluorophenyl)-
• DTXSID901286527
• 1044768-68-4
• EN300-1983731
• CS-0304653

• Inchi： 1S/C11H13ClFN/c12-10-6-8(3-4-11(10)13)9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： CTYSRALMWGTHAT-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC=C(F)C(Cl)=C2)C1

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±40.0 °C(Predicted)
• pka: 9.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines